Cas no 2549016-88-6 ((Perylen-3-yl)methyl acetate)

• Product Name: (Perylen-3-yl)methyl acetate
• CAS No: 2549016-88-6
• MF: C₂₃H₁₆O₂
• MW: 324.371946334839
• CID: 5313430
• PubChem ID: 154884248
• Update Time: 2025-07-15

(Perylen-3-yl)methyl acetate Chemical and Physical Properties

Names and Identifiers

• 3-Perylenemethanol, 3-acetate
• AKOS040727456
• SCHEMBL23228307
• (perylen-3-yl)methyl acetate
• F6782-3562
• 2549016-88-6
• (Perylen-3-yl)methyl acetate

• Inchi： 1S/C23H16O2/c1-14(24)25-13-16-11-12-21-19-9-3-6-15-5-2-8-18(22(15)19)20-10-4-7-17(16)23(20)21/h2-12H,13H2,1H3
• InChI Key： TXZXTHWIFSBASJ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC1C=CC2C3C=CC=C4C=CC=C(C5=CC=CC=1C=25)C=34

Computed Properties

• Exact Mass: 324.115029749g/mol
• Monoisotopic Mass: 324.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.303±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 527.8±19.0 °C(Predicted)

Additional information on (Perylen-3-yl)methyl acetate

Introduction to (Perylen-3-yl)methyl Acetate (CAS No. 2549016-88-6)

(Perylen-3-yl)methyl acetate (CAS No. 2549016-88-6) is a versatile compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines the perylene core with an acetate ester group. The perylene core is known for its excellent photophysical properties, including high fluorescence quantum yields and photostability, making it a valuable component in various applications.

The molecular formula of (Perylen-3-yl)methyl acetate is C₂₅H₁₆O₂, and its molecular weight is approximately 344.4 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from perylene derivatives and culminating in the formation of the acetate ester. The synthesis process can be tailored to produce high-purity (Perylen-3-yl)methyl acetate, which is crucial for its use in advanced applications.

One of the key applications of (Perylen-3-yl)methyl acetate is in the field of fluorescent probes. Due to its high fluorescence quantum yield and excellent photostability, it has been extensively used in biological imaging and sensing applications. Recent studies have demonstrated its potential in cellular imaging, where it can be used to label specific cellular components with high precision and minimal photobleaching. This makes it an attractive choice for researchers working on complex biological systems.

In addition to its use in biological imaging, (Perylen-3-yl)methyl acetate has also found applications in materials science. Its unique optical properties make it a valuable component in the development of organic light-emitting diodes (OLEDs) and photovoltaic devices. Research has shown that incorporating this compound into these devices can enhance their performance by improving light emission efficiency and stability. This has significant implications for the development of next-generation display and energy technologies.

The photophysical properties of (Perylen-3-yl)methyl acetate have been extensively studied using various spectroscopic techniques, including UV-Vis absorption spectroscopy, fluorescence spectroscopy, and time-resolved fluorescence measurements. These studies have provided valuable insights into the electronic structure and energy transfer mechanisms within the molecule, which are crucial for optimizing its performance in different applications.

In the pharmaceutical industry, (Perylen-3-yl)methyl acetate has shown promise as a drug delivery vehicle. Its ability to form stable complexes with various therapeutic agents makes it a potential candidate for targeted drug delivery systems. Recent research has explored its use in delivering anticancer drugs to specific tumor sites, where it can enhance drug efficacy while minimizing side effects. This application highlights the compound's versatility and potential impact on medical treatments.

The environmental stability of (Perylen-3-yl)methyl acetate is another important aspect that has been investigated. Studies have shown that it exhibits good resistance to degradation under various environmental conditions, including exposure to light, heat, and moisture. This stability is crucial for ensuring the long-term performance of devices and materials that incorporate this compound.

In conclusion, (Perylen-3-yl)methyl acetate (CAS No. 2549016-88-6) is a multifaceted compound with a wide range of applications in organic chemistry, materials science, and pharmaceutical research. Its unique molecular structure and excellent photophysical properties make it a valuable component in various advanced technologies, from biological imaging to OLEDs and drug delivery systems. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in these fields.